6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-cyclobutyl-1-methylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C10H13N3/c1-12-5-6-13-10(12)7-9(11-13)8-3-2-4-8/h5-8H,2-4H2,1H3
• InChI Key: SVBKBYNNDZZJDU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN2C1=CC(=N2)C3CCC3
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol

Description

Synthesis Analysis

The synthesis of 1H-imidazo[1,2-b]pyrazoles involves a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles. These functionalization methods were used in the synthesis of an isostere of the indolyl drug pruvanserin.

Molecular Structure Analysis

The molecular structure of 6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole is intriguing and offers a myriad of applications across various disciplines.

Chemical Reactions Analysis

The chemical reactions involving this compound include selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases. In addition, a fragmentation of the pyrazole ring gives access to push–pull dyes with a proaromatic (1,3-dihydro-2-imidazol-2-ylidene)malononitrile core.

Scientific Research Applications

Synthesis and Structural Characterization

The compound 6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole is closely related to various imidazo[1,2-b]pyrazole derivatives, which have been extensively studied for their synthesis and crystal structures. For instance, a similar compound, 7-ethoxycarbonyl-2-methyl-6-methylthio-1H-imidazo[1,2-b]-pyrazole, was synthesized and characterized by IR, 1H NMR, and single-crystal X-ray diffraction, showcasing the diverse synthetic routes and structural analyses applicable to these heterocyclic compounds (Li et al., 2009).

Efficient Synthesis Methods

Research into efficient synthesis methods for imidazo[1,2-b]pyrazole libraries highlights the compound's relevance in drug discovery. One study reported a convenient and efficient synthesis of 1H-imidazo[1,2-b]pyrazole libraries via a multicomponent reaction, underscoring the compound's potential in generating diverse chemical libraries for biological screening (Jayesh S. Babariya & Y. Naliapara, 2017).

Potential Anticancer Agents

Imidazo[1,2-b]pyrazole derivatives, including structures related to this compound, have been explored for their anticancer properties. Research on imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, which share a similar heterocyclic core, has shown these compounds to be potent mitotic inhibitors with significant antitumor activity, suggesting a promising area for the development of new anticancer agents (C. Temple et al., 1987).

Antimicrobial and Antioxidant Activities

The antimicrobial and antioxidant activities of imidazo[1,2-b]pyrazole derivatives have been a subject of interest. A study on the synthesis of new 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitriles and related compounds evaluated their antimicrobial and antioxidant activities, revealing moderate to significant activity against various pathogens. This underscores the potential of this compound derivatives in developing new antimicrobial and antioxidant agents (F. Bassyouni et al., 2012).

Biochemical Analysis

Biochemical Properties

6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole plays a crucial role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been shown to interact with enzymes involved in metabolic pathways, such as cytochrome P450 enzymes, which are responsible for the oxidation of organic substances . Additionally, this compound can bind to specific proteins, altering their conformation and activity. For example, it may inhibit or activate certain kinases, which are enzymes that play a key role in cell signaling pathways .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. This compound has been observed to affect the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Furthermore, it can alter the expression of genes involved in apoptosis, leading to either the promotion or inhibition of cell death, depending on the cellular context .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as receptors or enzymes, leading to changes in their activity. For instance, this compound may act as an inhibitor of certain enzymes by binding to their active sites and preventing substrate access . Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcription of target genes .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied to understand its stability, degradation, and long-term effects on cellular function. This compound is relatively stable under standard laboratory conditions, but it may degrade over time when exposed to light or high temperatures . Long-term studies have shown that prolonged exposure to this compound can lead to changes in cellular function, such as altered cell proliferation rates and metabolic activity .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At low doses, it may exhibit beneficial effects, such as anti-inflammatory or anticancer activity . At high doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where a certain dosage level is required to achieve the desired therapeutic effect without causing significant toxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. It is primarily metabolized by cytochrome P450 enzymes, which convert it into more water-soluble metabolites for excretion . This compound can also affect metabolic flux by altering the levels of key metabolites, thereby influencing overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It can be actively transported across cell membranes by efflux transporters, such as P-glycoprotein, which can affect its intracellular concentration and localization . Additionally, binding proteins in the cytoplasm can sequester this compound, influencing its distribution and accumulation within different cellular compartments .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with DNA or nuclear proteins to modulate gene expression . Alternatively, it may be targeted to the mitochondria, affecting mitochondrial function and energy metabolism .